2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-chloro-2-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H18ClN5O2S/c1-11-4-3-5-12(8-11)17-22-23-18(24(17)20)27-10-16(25)21-14-9-13(19)6-7-15(14)26-2/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key: JIMWRKTVSXDOLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N)SCC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C18H18ClN5O2S
• Molecular Weight: 403.9 g/mol
• CAS No.: 694464-06-7

Description

“2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide” is a chemical compound that contains a 1,3,4-thiadiazole nucleus. The 1,3,4-thiadiazole nucleus is a common and integral feature of a variety of natural products and medicinal agents. It is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activities : Some new 1,2,4-triazole derivatives have been synthesized and found to possess good or moderate activities against test microorganisms, highlighting the potential of triazole compounds in developing antimicrobial agents (Bektaş et al., 2007).
• Anti-Cancer Activity : Research on gold (III) and nickel (II) metal ion complexes derived from tetrazole-triazole compounds showed that these complexes have cytotoxicity against cancer cell lines, indicating the potential for cancer treatment applications (Ghani & Alabdali, 2022).
• Antiviral and Virucidal Activity : Derivatives of 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide were synthesized and assessed for their antiviral and virucidal activities against human adenovirus and ECHO-9 virus, showcasing the potential of triazole compounds in virology (Wujec et al., 2011).

Synthetic Methods and Chemical Properties

• Synthetic Approaches : Studies on organophosphorus compounds involving triazole derivatives highlighted synthetic methods and reactions for creating various compounds, which are crucial for developing new pharmaceuticals and materials (Moustafa, 1999).
• Structural Elucidation : The synthesis and structural elucidation of certain triazole derivatives have led to the discovery of their antimicrobial properties, emphasizing the importance of structural analysis in drug discovery (MahyavanshiJyotindra et al., 2011).

Mechanism of Action

Target of action

The compound “2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methoxyphenyl)acetamide” contains a 1,2,4-triazole moiety, which is known to possess various biological activities such as anti-fungal, anticancer, antiviral, anti-bacterial, anti-inflammatory, and anti-tubercular . Therefore, the compound might interact with multiple targets in the body.